Cas no 78533-76-3 (Pentanedinitrile, 3-(3-bromophenyl)-)

• Product Name: Pentanedinitrile, 3-(3-bromophenyl)-
• CAS No: 78533-76-3
• MF: C₁₁H₉BrN₂
• MW: 249.106561422348
• CID: 4187299
• PubChem ID: 13034525
• Update Time: 2025-07-13

Pentanedinitrile, 3-(3-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• Pentanedinitrile, 3-(3-bromophenyl)-
• 3-(3-BROMOPHENYL)PENTANEDINITRILE
• F50863
• SCHEMBL11078403
• 78533-76-3

• Inchi： 1S/C11H9BrN2/c12-11-3-1-2-10(8-11)9(4-6-13)5-7-14/h1-3,8-9H,4-5H2
• InChI Key： AOEWUMIMHJTSBH-UHFFFAOYSA-N
• SMILES： C(#N)CC(C1=CC=CC(Br)=C1)CC#N

Computed Properties

• Exact Mass: 247.99491Da
• Monoisotopic Mass: 247.99491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.6Ų

Additional information on Pentanedinitrile, 3-(3-bromophenyl)-

Comprehensive Guide to Pentanedinitrile, 3-(3-bromophenyl)- (CAS No. 78533-76-3): Properties, Applications, and Market Insights

Pentanedinitrile, 3-(3-bromophenyl)- (CAS No. 78533-76-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This nitrile derivative, characterized by its bromophenyl substitution, plays a pivotal role in synthetic chemistry due to its versatile reactivity and structural uniqueness. Researchers and industry professionals frequently search for "3-(3-bromophenyl)pentanedinitrile uses" and "CAS 78533-76-3 applications," reflecting its growing relevance in modern chemistry.

The molecular structure of Pentanedinitrile, 3-(3-bromophenyl)- features a dinitrile backbone attached to a 3-bromophenyl group, which enhances its utility as an intermediate in complex organic syntheses. Its high purity and thermal stability make it suitable for applications requiring precise chemical transformations. Recent trends in "green chemistry" and "sustainable synthesis" have further amplified interest in this compound, as it can be employed in eco-friendly catalytic processes.

In the pharmaceutical sector, 78533-76-3 is often explored for its potential in drug discovery, particularly in the synthesis of bioactive molecules targeting neurological and inflammatory conditions. Searches like "Pentanedinitrile derivatives in medicine" highlight its therapeutic promise. Additionally, its role in agrochemicals—addressing queries such as "bromophenyl nitrile pesticides"—demonstrates its cross-industry applicability.

From a market perspective, the demand for 3-(3-bromophenyl)pentanedinitrile is driven by advancements in custom synthesis and high-value chemical production. Suppliers and manufacturers emphasize its "low toxicity" and "scalable synthesis," aligning with global regulatory standards. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with industry benchmarks.

Innovations in catalysis and materials science continue to uncover new applications for Pentanedinitrile, 3-(3-bromophenyl)-. For instance, its integration into polymeric materials and electronic components answers queries such as "nitrile-based polymers." As research progresses, this compound is poised to remain a cornerstone in both academic and industrial chemistry.

In summary, Pentanedinitrile, 3-(3-bromophenyl)- (CAS No. 78533-76-3) exemplifies the intersection of innovation and practicality in chemical science. Its multifaceted applications, coupled with rising interest in "specialty chemicals" and "synthetic intermediates," solidify its position as a critical asset for future scientific breakthroughs.